2,6-Dichloro-4-(dichloromethyl)pyridine

• Molecular Formula: C6H3Cl4N
• Molecular Weight: 230.9 g/mol
• IUPAC Name: 2,6-dichloro-4-(dichloromethyl)pyridine
• InChI: InChI=1S/C6H3Cl4N/c7-4-1-3(6(9)10)2-5(8)11-4/h1-2,6H
• InChI Key: RZGHDKSFXCVAHG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(N=C1Cl)Cl)C(Cl)Cl

Description

2,6-Dichloro-4-(dichloromethyl)pyridine is a useful research compound. Its molecular formula is C6H3Cl4N and its molecular weight is 230.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 73 grams (0.275 mole) of 2,6-dichloro-4-(trichloromethyl)pyridine dissolved in 125 milliliters of acetone was added a solution of 108 grams (0.48 mole) of stannous chloride hydrate and 40 milliliters of concentrated hydrochloride acid in 500 milliliters of acetone. The mixture was refluxed for 2.0 hours. The solid which formed was separated by filtration and three fourths of the solvent was thereafter removed by evaporation. The remainder of the reaction mixture was diluted with water and the oil phase which formed, removed by extraction with hexane. The 2,6-dichloro-4-(dichloromethyl)pyridine product was dried and recovered from the solvent by evaporation of the solvent. The product had a boiling point of 123°- 126° C. at 1.6 millimeters of mercury.

Synthesis routes and methods II

Procedure details

The 2,4-dichloro-6-(dichloromethyl)pyridine and the 2,4-dichloro-6-(dichlorofluoromethyl)pyridine reactants can be prepared by following the above procedure, employing 2,4-dichloro-6-(trichloromethyl)pyridine as the starting material.